2H-spiro[benzofuran-3,3-pyrrolidine]

• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• IUPAC Name: spiro[2H-1-benzofuran-3,3'-pyrrolidine]
• InChI: InChI=1S/C11H13NO/c1-2-4-10-9(3-1)11(8-13-10)5-6-12-7-11/h1-4,12H,5-8H2
• InChI Key: IXWGLKPOZDCKFI-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC12COC3=CC=CC=C23

Description

2H-Spiro[benzofuran-3,3-pyrrolidine] is a spirocyclic compound featuring a benzofuran ring fused to a pyrrolidine moiety via a spiro junction at the 3-position.

Synthetic approaches for related compounds often involve oxidative free radical additions (e.g., Mn(OAc)₃-mediated reactions) or multi-component condensations, as seen in the synthesis of 2H-spiro[benzofuran-3,2’-indene]-1’,4(3’H,5H)-dione . Pharmacologically, spiro-benzofuran derivatives are explored for applications ranging from kinase inhibition (e.g., DRAK2) to anti-tuberculosis and antihypertensive agents .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 2H-spiro[benzofuran-3,3-pyrrolidine] with structurally and functionally related spirocyclic compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities	Synthesis Method	Applications
2H-Spiro[benzofuran-3,3-pyrrolidine]	C₁₁H₁₁NO₂*	189.21*	Theoretical density: ~1.29 g/cm³ (based on analogs)	Likely involves radical-mediated cyclization or condensation	Kinase inhibition, antimicrobial*
3H-Spiro[2-benzofuran-1,3''-pyrrolidin]-3-one (CAS: 56658-23-2)	C₁₁H₁₁NO₂	189.21	Density: 1.29 g/cm³; IC₅₀ for DRAK2 inhibition: 3.15 µM (benzofuran-3(2H)-one derivatives)	Al₂O₃-catalyzed condensation of benzofuran-3(2H)-one with aryl aldehydes	DRAK2 inhibition, β-cell protection
5-Fluoro-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride (CAS: 644968-05-8)	C₁₂H₁₅ClFNO	243.71	Antihypertensive activity; synthesized via alkylation of spiro-piperidine intermediates	Multi-step alkylation and cyclization	Antihypertensive drug development
Thieno[2,3-b]pyridine derivatives	Variable	Variable	Kd for DRAK2: 9 nM; non-selective for DRAK1/DRAK2	Scaffold-hopping from isothiazolo[5,4-b]pyridine precursors	Dual kinase inhibition
Spiro[4H-pyran-3,3’-oxindoles]	Variable	Variable	Yields: 75–91%; synthesized via three-component reactions	Drug discovery (e.g., anticancer, antimicrobial)	Multipurpose pharmacophore

Key Findings:

Structural and Functional Diversity :

• 2H-Spiro[benzofuran-3,3-pyrrolidine] shares a spirocyclic benzofuran core with 3H-spiro[2-benzofuran-1,3''-pyrrolidin]-3-one , but the latter’s ketone group enhances polarity and binding affinity for kinases like DRAK2 .
• 5-Fluoro-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride demonstrates how halogenation (fluorine) and piperidine substitution improve pharmacokinetic properties, such as blood-brain barrier penetration for CNS targets .

Synthetic Efficiency: Spiro[4H-pyran-3,3’-oxindoles] achieve higher yields (75–91%) via three-component reactions compared to the multi-step synthesis of thieno[2,3-b]pyridines, which require scaffold-hopping strategies .

Biological Activity: Benzofuran-3(2H)-one derivatives exhibit moderate DRAK2 inhibition (IC₅₀: 3.15 µM), while thieno[2,3-b]pyridines show stronger binding (Kd: 9 nM) but lack selectivity . 2H-Spiro[benzofuran-3,3-pyrrolidine] analogs may leverage conformational rigidity to enhance target specificity, a hypothesis supported by spiro-piperidine antihypertensive agents .

Physicochemical Properties :

• The density (~1.29 g/cm³) and molecular weight (~189 g/mol) of spiro-benzofuran-pyrrolidine analogs align with Lipinski’s rules, suggesting favorable drug-likeness .